Cas no 65413-33-4 (Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide)
65413-33-4 structure
Product Name:Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide
CAS No:65413-33-4
MF:C29H30BrP
MW:489.426268100739
CID:399306
PubChem ID:22630532
Update Time:2025-04-19
Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide
- (4-tert-butylphenyl)methyl-triphenylphosphanium,bromide
- 4-tert-butylbenzyltriphenylphosphonium bromide
- [(4-tert-Butylphenyl)methyl](triphenyl)phosphanium bromide
- 65413-33-4
- SCHEMBL6885441
- QIKUTCHXSCUWLM-UHFFFAOYSA-M
- DTXSID60627111
-
- Inchi: 1S/C29H30P.BrH/c1-29(2,3)25-21-19-24(20-22-25)23-30(26-13-7-4-8-14-26,27-15-9-5-10-16-27)28-17-11-6-12-18-28;/h4-22H,23H2,1-3H3;1H/q+1;/p-1
- InChI Key: QIKUTCHXSCUWLM-UHFFFAOYSA-M
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 457.8921
- Monoisotopic Mass: 488.12685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 445
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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